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Abstract

Hordenine (N,N-dimethyltyramine) is a phenethylamine alkaloid found in high concentrations in
germinated barley (Hordeum vulgare). First isolated from barley in 1906, its biosynthesis from
L-tyrosine and its biological activities have been a subject of scientific inquiry for over a century.
This technical guide provides an in-depth overview of the historical discovery, biosynthetic
pathway, and methods for the extraction and isolation of hordenine from barley. It includes
detailed experimental protocols, quantitative data on yields and physicochemical properties,
and visualizations of its key signaling pathways, serving as a comprehensive resource for
researchers in natural product chemistry, pharmacology, and drug development.

Introduction: A Tale of Two Discoveries

The history of hordenine begins not with barley, but with a cactus. In 1894, German
pharmacologist Arthur Heffter isolated an alkaloid from Anhalonium fissuratus (now Ariocarpus
fissuratus), which he named "anhalin"[1][2]. Twelve years later, in 1906, E. Léger independently
extracted a new alkaloid from the germinated sprouts of barley, naming it "hordenine" after the
plant's genus, Hordeum[1][2]. It was not until 1919 that Ernst Spath demonstrated that anhalin
and hordenine were, in fact, the identical chemical compound, with the name hordenine being
retained[1].
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Hordenine's presence is most significant in germinated barley, or malt, where its concentration
increases substantially during the sprouting process. It is biosynthesized from the amino acid L-
tyrosine through a series of enzymatic steps that occur primarily in the roots of the seedlings.
Due to its prevalence in malt, hordenine is a natural constituent of beer. Pharmacologically, it is
known to act as a selective agonist of the dopamine D2 receptor and an inhibitor of
inflammatory signaling pathways, making it a molecule of interest for further research.

Biosynthesis of Hordenine in Barley

The biosynthetic pathway of hordenine in barley seedlings is a well-established process
involving the decarboxylation and sequential N-methylation of L-tyrosine. The entire process is
localized in the roots of the germinating plant. Seminal work in the 1950s by researchers
including E. Leete and L. Marion elucidated this pathway using radiolabeled precursors to trace
the metabolic fate of tyrosine.

The key steps are:

o Decarboxylation: L-Tyrosine is converted to tyramine by the enzyme tyrosine decarboxylase
(TyDC).

 First N-methylation: Tyramine is methylated to form N-methyltyramine.

o Second N-methylation: N-methyltyramine is methylated again to yield the final product,
hordenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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